![molecular formula C11H9N3O B6179713 7-methoxy-1H-pyrazolo[3,4-b]quinoline CAS No. 156461-95-9](/img/no-structure.png)
7-methoxy-1H-pyrazolo[3,4-b]quinoline
Overview
Description
7-Methoxy-1H-pyrazolo[3,4-b]quinoline is a heterocyclic compound, classified as a pyrido[3,4-b]pyrazole. It is a colorless solid that has been studied for its potential applications in medicinal chemistry and drug discovery. The compound has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it an attractive target for further research.
Mechanism of Action
7-Methoxy-1H-pyrazolo[3,4-b]quinoline has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. The compound has also been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, likely due to its ability to interact with various cellular receptors and signaling pathways.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. In vitro studies have demonstrated that the compound can inhibit the activity of the enzyme acetylcholinesterase, resulting in increased levels of the neurotransmitter acetylcholine. Additionally, the compound has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, likely due to its ability to interact with various cellular receptors and signaling pathways.
Advantages and Limitations for Lab Experiments
7-Methoxy-1H-pyrazolo[3,4-b]quinoline is a relatively simple compound to synthesize, making it an attractive target for laboratory experiments. Additionally, the compound has been studied for its potential applications in medicinal chemistry and drug discovery, and has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. However, the compound is relatively unstable and can degrade quickly when exposed to light and air.
Future Directions
Given the potential applications of 7-Methoxy-1H-pyrazolo[3,4-b]quinoline, there are many possible future directions for research. These include further investigation of the compound’s mechanism of action, its effects on biochemical and physiological processes, and its potential use as a therapeutic agent. Additionally, further research could focus on the development of improved synthesis methods for the compound, as well as the development of more stable formulations. Finally, further research could focus on the potential applications of the compound in drug discovery and medicinal chemistry.
Synthesis Methods
7-Methoxy-1H-pyrazolo[3,4-b]quinoline can be synthesized through the reaction of 4-methoxy-3-nitrobenzaldehyde and hydrazine hydrate in the presence of an acid catalyst. The reaction produces a yellow precipitate which is then purified by recrystallization.
Scientific Research Applications
7-Methoxy-1H-pyrazolo[3,4-b]quinoline has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it an attractive target for further research. In addition, the compound has been investigated for its use as an antioxidant and for its ability to inhibit the activity of the enzyme acetylcholinesterase.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methoxy-1H-pyrazolo[3,4-b]quinoline involves the condensation of 2-aminobenzophenone with ethyl acetoacetate followed by cyclization with hydrazine hydrate and subsequent methylation of the resulting pyrazolo[3,4-b]quinoline intermediate.", "Starting Materials": [ "2-aminobenzophenone", "ethyl acetoacetate", "hydrazine hydrate", "methyl iodide", "potassium carbonate", "acetone" ], "Reaction": [ "Step 1: Condensation of 2-aminobenzophenone with ethyl acetoacetate in the presence of potassium carbonate and acetone to form 3-oxo-3-phenylpropanenitrile.", "Step 2: Cyclization of 3-oxo-3-phenylpropanenitrile with hydrazine hydrate in ethanol to form pyrazolo[3,4-b]quinoline intermediate.", "Step 3: Methylation of the pyrazolo[3,4-b]quinoline intermediate with methyl iodide in the presence of potassium carbonate and acetone to form 7-methoxy-1H-pyrazolo[3,4-b]quinoline." ] } | |
CAS RN |
156461-95-9 |
Molecular Formula |
C11H9N3O |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
